Cas no 349625-89-4 (ethyl 1-methanesulfonylpiperidine-3-carboxylate)

• Product Name: ethyl 1-methanesulfonylpiperidine-3-carboxylate
• CAS No: 349625-89-4
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• MDL: MFCD02861891
• CID: 302797
• PubChem ID: 2904551
• Update Time: 2025-06-12

ethyl 1-methanesulfonylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-(methylsulfonyl)-, ethyl ester
• 1-METHANESULFONYL-PIPERIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 1-methylsulfonylpiperidine-3-carboxylate
• HMS1588O19
• ethyl 1-methanesulfonylpiperidine-3-carboxylate
• SCHEMBL3446280
• DTXSID40387706
• 349625-89-4
• Ethyl 1-(methanesulfonyl)piperidine-3-carboxylate
• ETHYL 1-(METHYLSULFONYL)-3-PIPERIDINECARBOXYLATE
• ethyl1-(methylsulfonyl)piperidine-3-carboxylate
• EN300-229608
• ethyl 1-(methylsulfonyl)piperidine-3-carboxylate
• CS-0299058
• AKOS000310359

• MDL： MFCD02861891
• Inchi： 1S/C9H17NO4S/c1-3-14-9(11)8-5-4-6-10(7-8)15(2,12)13/h8H,3-7H2,1-2H3
• InChI Key： RERFXHAKRMBYIH-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 235.08800
• Monoisotopic Mass: 235.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.06000
• LogP: 1.23980

Additional information on ethyl 1-methanesulfonylpiperidine-3-carboxylate

Introduction to Ethyl 1-methanesulfonylpiperidine-3-carboxylate (CAS No. 349625-89-4)

Ethyl 1-methanesulfonylpiperidine-3-carboxylate (CAS No. 349625-89-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a piperidine ring with both a methanesulfonyl and a carboxylate ester group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The chemical structure of ethyl 1-methanesulfonylpiperidine-3-carboxylate consists of a six-membered piperidine ring substituted at the 1-position with a methanesulfonyl group (-SO₂CH₃) and at the 3-position with a carboxylate ester group (-COOCH₂CH₃). This bifunctional nature allows for diverse chemical modifications, making it a valuable building block in the development of novel therapeutic agents. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic protocols.

In recent years, ethyl 1-methanesulfonylpiperidine-3-carboxylate has been explored as a key intermediate in the synthesis of small molecule inhibitors targeting various biological pathways. One of the most promising areas of research involves its application in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The piperidine scaffold is particularly well-suited for modulating enzyme activity due to its ability to mimic natural substrates and interact with specific binding pockets.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of ethyl 1-methanesulfonylpiperidine-3-carboxylate in designing potent Janus kinase (JAK) inhibitors. These inhibitors have shown significant promise in preclinical studies for their ability to modulate inflammatory responses by inhibiting aberrant signaling pathways associated with chronic diseases. The methanesulfonyl group plays a crucial role in enhancing binding affinity to the target enzyme, while the ester moiety provides a handle for further chemical derivatization.

The compound's relevance extends to the development of central nervous system (CNS) drugs as well. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them ideal candidates for treating neurological disorders. Researchers have leveraged ethyl 1-methanesulfonylpiperidine-3-carboxylate to synthesize novel neurokinin-1 (NK1) receptor antagonists, which are being investigated for their potential in managing chemotherapy-induced nausea and vomiting. The structural features of this compound facilitate optimal interaction with NK1 receptors, leading to improved therapeutic efficacy.

Furthermore, ethyl 1-methanesulfonylpiperidine-3-carboxylate has found applications in the synthesis of protease inhibitors, which are essential in antiviral and anti-inflammatory therapies. Its structural motif allows for precise tuning of inhibitory activity by modifying substituents on the piperidine ring. This flexibility has enabled the development of highly selective protease inhibitors with minimal off-target effects, thereby improving patient safety and treatment outcomes.

The synthetic methodologies involving ethyl 1-methanesulfonylpiperidine-3-carboxylate have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity in producing derivatives of this compound. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring its pharmacological potential.

In conclusion, ethyl 1-methanesulfonylpiperidine-3-carboxylate (CAS No. 349625-89-4) represents a cornerstone in pharmaceutical chemistry due to its versatile structural properties and broad applicability in drug discovery. Its role as an intermediate in synthesizing kinase inhibitors, CNS drugs, and protease inhibitors underscores its importance in addressing critical therapeutic challenges. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is poised to grow even further.